Cas no 1261521-85-0 (2-chloro-6-cyanobenzene-1-sulfonamide)

• Product Name: 2-chloro-6-cyanobenzene-1-sulfonamide
• CAS No: 1261521-85-0
• MF: C₇H₅ClN₂O₂S
• MW: 216.644798994064
• CID: 4969634
• PubChem ID: 119023595
• Update Time: 2025-10-25

2-chloro-6-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-cyanobenzenesulfonamide
• GS0388
• 2-chloro-6-cyanobenzene-1-sulfonamide

• Inchi： 1S/C7H5ClN2O2S/c8-6-3-1-2-5(4-9)7(6)13(10,11)12/h1-3H,(H2,10,11,12)
• InChI Key： SAQDDGUTBPWJMF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C#N)=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 0.8
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-6-cyanobenzene-1-sulfonamide

Recent Advances in the Study of 2-Chloro-6-cyanobenzene-1-sulfonamide (CAS: 1261521-85-0)

2-Chloro-6-cyanobenzene-1-sulfonamide (CAS: 1261521-85-0) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique chloro-cyano substitution pattern on the benzene ring, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role as a key building block in the design of enzyme inhibitors, particularly targeting carbonic anhydrases and other metalloenzymes.

A study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory activity of 2-chloro-6-cyanobenzene-1-sulfonamide against human carbonic anhydrase isoforms. The research demonstrated that this compound exhibits selective inhibition towards CA IX and CA XII, isoforms that are overexpressed in hypoxic tumor environments. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of CA IX, revealing critical interactions with zinc-coordinated water molecules and hydrophobic residues. These findings suggest its potential as a lead compound for the development of anticancer agents targeting tumor-associated carbonic anhydrases.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of 2-chloro-6-cyanobenzene-1-sulfonamide derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of a series of sulfonamide analogs incorporating this scaffold. The compounds demonstrated potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) in the low micromolar range. Structure-activity relationship (SAR) analysis highlighted the importance of the chloro and cyano substituents for maintaining antibacterial efficacy while reducing cytotoxicity against mammalian cells.

The compound's utility extends to neurodegenerative disease research as well. A recent investigation published in ACS Chemical Neuroscience (2023) explored its potential as a modulator of γ-aminobutyric acid (GABA) receptors. Molecular docking studies predicted favorable interactions with the benzodiazepine binding site of GABAA receptors, and subsequent electrophysiological experiments confirmed its ability to potentiate GABA-induced currents in neuronal cells. This suggests possible applications in the development of novel anxiolytic or anticonvulsant agents, though further pharmacological characterization is required.

From a synthetic chemistry perspective, novel methodologies have been developed to access 2-chloro-6-cyanobenzene-1-sulfonamide and its derivatives more efficiently. A 2024 report in Organic Process Research & Development described a continuous-flow synthesis approach that significantly improves yield (85% vs. 62% batch) while reducing reaction time from 12 hours to 30 minutes. This advancement addresses previous challenges in scaling up production of this valuable intermediate, potentially facilitating its broader application in medicinal chemistry programs.

In conclusion, recent research on 2-chloro-6-cyanobenzene-1-sulfonamide (CAS: 1261521-85-0) highlights its multifaceted potential in drug discovery across therapeutic areas including oncology, infectious diseases, and neurological disorders. The compound's unique structural features and demonstrated biological activities make it a promising scaffold for further medicinal chemistry optimization. Future research directions may include expanding its applications through structural diversification, improving its pharmacokinetic properties, and exploring combination therapies with existing drugs.